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Compound of Interest

N-(4-acetyl-2-
Compound Name:

bromophenyl)acetamide
CAS No.: 101209-08-9

Cat. No.: B010387

Get Quote

\ J

Part 1: Chemical Profile & Hazard Identification[1][2]

Before initiating any disposal procedure, the chemical nature of N-(4-acetyl-2-
bromophenyl)acetamide must be understood to prevent incompatible mixing.[1][2][3] This
compound is a halogenated aromatic amide, often used as an intermediate in organic
synthesis.[1] Its disposal pathway is strictly governed by its halogen content (Bromine), which
dictates specific incineration protocols to prevent the formation of toxic byproducts.[1]

Physicochemical & Hazard Summary[1][2][3]
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Property Data / Classification Operational Implication

N DO NOT mix with strong
] Halogenated Acetanilide o
Chemical Structure o oxidizers or strong bases.[1][2]
Derivative 3]

Dispose of as Solid Hazardous
Physical State Solid (Crystalline powder) Waste unless dissolved in
solvent.[1][2][3]

MANDATORY
SEGREGATION: Must be
separated from non-

Halogen Content Bromine (Br) present halogenated waste streams to
prevent equipment corrosion
and toxic emissions during

incineration.[2][3]

Wear standard PPE (Nitrile
gloves, safety goggles, lab
coat).[1][2][3] Use fume hood

for dust control.[1]

Primary Hazards Irritant (Skin/Eye/Respiratory)

) N Classify as "Halogenated
Not P/U Listed specifically; ) )
RCRA Status (USA) o Organic Solid" for waste
Characteristic Waste
contractors.[1][2][3]

Part 2: Pre-Disposal Segregation & Storage

The Golden Rule of Chemical Waste:Never mix halogenated and non-halogenated wastes.

Mixing N-(4-acetyl-2-bromophenyl)acetamide with non-halogenated solvents (like Acetone or
Ethanol) contaminates the entire volume, forcing the disposal facility to treat the entire mixture
as halogenated.[1][2][3] This significantly increases disposal costs and environmental impact.

[1]

Storage Protocol

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromoacetanilide
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromoacetanilide
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromoacetanilide
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromoacetanilide
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromoacetanilide
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b010387/docs?utm_src=pdf-body#comprehensive-disposal-safety-protocol-n-4-acetyl-2-bromophenyl-acetamide
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromoacetanilide
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromoacetanilide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar for solids.[1] If
in solution, use a chemically resistant glass or HDPE bottle.[1]

e Labeling: The container must be labeled "HAZARDOUS WASTE - HALOGENATED
ORGANIC SOLID".

o Explicitly list the full chemical name: N-(4-acetyl-2-bromophenyl)acetamide.[1][2][3]
o Avoid abbreviations (e.g., do not write "NABPA").
o Compatibility Check:

o Incompatible with: Strong oxidizing agents (e.g., Nitric Acid, Peroxides) and Strong Bases
(e.g., Sodium Hydroxide).[1][2][3]

o Risk:[1][4] Hydrolysis of the amide bond in basic conditions can release bromoanilines,
which are significantly more toxic.[1]

Part 3: Step-by-Step Disposal Workflow

This protocol ensures compliance with EPA (US) and local hazardous waste regulations.[1]

Phase 1: Waste Generation & Collection[1][2]

e Scenario A: Pure Solid Waste
o Transfer the solid directly into the designated Halogenated Solid Waste container.[1]
o Wipe down the spatula/weighing boat with a solvent (e.g., Dichloromethane).[1]

o Dispose of the wipe and the solvent into the Halogenated Solvent Waste carboy, not the
solid bin.[1]

e Scenario B: Reaction Mixture (Liquid)

o If the compound is dissolved in a halogenated solvent (DCM, Chloroform): Pour into
Halogenated Waste.[1]
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o If dissolved in a non-halogenated solvent (Methanol, Ethyl Acetate): The mixture is now
Halogenated Waste. Pour into the Halogenated Waste stream.[1]

Phase 2: Waste Pickup Preparation

o Seal: Ensure the cap is screwed on tightly.[1] Do not overfill (leave 10% headspace).[1]

» Secondary Containment: Place the waste container in a secondary tray to catch potential
leaks.

o Documentation: Complete your institution's "Chemical Waste Manifest."[1]
o Key Field: Check "Halogenated" box.[1][5]

o Key Field: List "N-(4-acetyl-2-bromophenyl)acetamide” as the principal constituent.[1][2]
[3]

Part 4: Waste Stream Management Logic

The following diagram illustrates the decision-making process for segregating this specific
compound to ensure safety and cost-efficiency.
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Waste: N-(4-acetyl-2-bromophenyl)acetamide

Physical State?

VRN

Solid / Powder Dissolved in Solution

Solvent Type?

Bin: Halogenated Organic Solids

Non-Halogenated Solvent
(e.g., MeOH, Acetone)

v

Halogenated Solvent
(e.g., DCM, Chloroform)

CRITICAL ACTION:
Classify Mixture as
HALOGENATED WASTE

Carboy: Halogenated Organic Solvents

Destruction: High-Temp Incineration
(w/ Acid Gas Scrubbing)

Click to download full resolution via product page
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Caption: Operational logic flow for the segregation of N-(4-acetyl-2-bromophenyl)acetamide.
Note that mixing with non-halogenated solvents irreversibly classifies the waste as
halogenated.[2]

Part 5: Emergency Contingencies
Spill Response (Solid)

 Isolate: Evacuate the immediate area if dust is airborne.[1]

PPE: Wear N95 respirator (if dust is present), nitrile gloves, and goggles.[1]

Containment: Cover the spill with a damp paper towel to prevent dust dispersion.[1]

Cleanup: Scoop up the material and the paper towel.[1] Place everything into a wide-mouth
jar labeled "Hazardous Waste - Debris (Halogenated)."

Wash: Clean the surface with soap and water; collect the rinse water as hazardous waste.[1]

Accidental Exposure[1][2]

o Skin Contact: Brush off loose patrticles, then wash with soap and water for 15 minutes.[1][6]

o Eye Contact: Rinse immediately with water for 15 minutes.[1][7] Seek medical attention if
irritation persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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